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Compound of Interest

Compound Name:
2-Bromo-5-methoxybenzene-1-

sulfonamide

CAS No.: 749253-03-0

Cat. No.: B1439786

Get Quote

Introduction & Compound Profile
2-Bromo-5-methoxybenzene-1-sulfonamide (CAS: 749253-03-0) is a bifunctional building

block widely utilized in medicinal chemistry for the synthesis of G-Protein Coupled Receptor

(GPCR) ligands (specifically 5-HT6 and 5-HT7 antagonists) and Carbonic Anhydrase (CA)

inhibitors.[1]

Its structure features two distinct reactive handles:[1]

Electrophilic C2-Bromine: Positioned ortho to the sulfonamide, this site allows for carbon-

carbon bond formation via transition-metal catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig).[1]

Nucleophilic/Acidic Sulfonamide (

): A polar pharmacophore capable of hydrogen bonding, N-alkylation, or acting as a directing
group.[1]
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Chemical Properties Table
Property Specification

CAS Number 749253-03-0

Molecular Formula

Molecular Weight 266.11 g/mol

Appearance White to off-white solid

Solubility
High: DMSO, DMF, DMAc.[1] Moderate:

Acetone, MeOH.[1] Low: Water, Hexanes.[1]

pKa (Sulfonamide) ~10.0 (Acidic proton on Nitrogen)

Key Hazard
Irritant (H315, H319, H335). Handle with

gloves/goggles.[1]

Experimental Protocols
Protocol A: Sterically Hindered Suzuki-Miyaura Cross-
Coupling
Objective: To couple an aryl/heteroaryl boronic acid to the C2 position.[1] Challenge: The ortho-

sulfonamide group exerts significant steric hindrance and can coordinate to Palladium.[1]

Furthermore, the acidic sulfonamide proton (

) can deprotonate under basic coupling conditions, creating an anionic species that may reduce
catalyst activity.[1] Solution: Use of a high-activity Buchwald precatalyst (SPhos Pd G2) and an
inorganic base in a biphasic solvent system to ensure turnover.[1]

Materials
Substrate: 2-Bromo-5-methoxybenzene-1-sulfonamide (1.0 equiv)

Coupling Partner: Aryl Boronic Acid (1.2 – 1.5 equiv)[1]

Catalyst: SPhos Pd G2 (2–5 mol%) [Alternative:

]
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Base: Potassium Phosphate Tribasic (

), 3.0 equiv[1]

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure
Setup: In a reaction vial equipped with a magnetic stir bar, add the sulfonamide substrate

(1.0 eq), boronic acid (1.2 eq), and base (3.0 eq).

Degassing: Add the solvent mixture (Dioxane/Water).[1] Sparge the solution with Nitrogen or

Argon gas for 5–10 minutes. Note: Oxygen removal is critical to prevent homocoupling and

catalyst deactivation.

Catalyst Addition: Add SPhos Pd G2 (0.02 eq) quickly under a stream of inert gas and seal

the vial.

Reaction: Heat the mixture to 80–100°C for 4–16 hours. Monitor by LC-MS.[1][2][3][4]

Checkpoint: The starting material (MW 266) should disappear.[1] If the reaction stalls, add

an additional 0.02 eq of catalyst.[1]

Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with 1M HCl

(to protonate the sulfonamide if it remains as a salt) followed by Brine.[1]

Purification: Dry organic layer over

, concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Regioselective N-Alkylation
Objective: To functionalize the sulfonamide nitrogen without affecting the aryl bromide.[1]

Mechanism: The sulfonamide proton is acidic.[1] Weak bases promote mono-alkylation, while

strong bases can lead to bis-alkylation or side reactions.[1]

Procedure (Mono-Alkylation)[1]
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Dissolution: Dissolve 2-Bromo-5-methoxybenzene-1-sulfonamide (1.0 eq) in anhydrous

DMF (0.2 M concentration).

Activation: Add Potassium Carbonate (

, 1.5 eq). Stir at Room Temperature (RT) for 15 minutes.

Addition: Add the Alkyl Halide (1.1 eq) dropwise.[1]

Reaction: Stir at 60°C for 2–6 hours.

Quench: Pour the mixture into ice-cold water. The product often precipitates as a solid.[1]

Filter and wash with water.[1] If no precipitate forms, extract with EtOAc.[1]

Protocol C: Biological Assay Preparation (Solubilization)
Objective: Prepare a stable stock solution for enzyme inhibition assays (e.g., Carbonic

Anhydrase) or cell-based screening.[1]

Stock Solution: Weigh the solid compound and dissolve in 100% DMSO to reach a

concentration of 10 mM. Vortex until completely clear.[1]

Stability:[1][5] Store at -20°C. Avoid repeated freeze-thaw cycles.

Intermediate Dilution: Dilute the stock 1:10 in culture medium or assay buffer immediately

before use to minimize precipitation shock.

Note: Ensure the final DMSO concentration in the assay does not exceed 0.5–1.0% (v/v)

to avoid solvent toxicity.[1]

Workflow Visualization
The following diagram illustrates the decision logic for utilizing this scaffold, specifically

addressing the "Ortho-Effect" during cross-coupling.
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Start: 2-Bromo-5-methoxybenzene-1-sulfonamide
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Figure 1: Strategic workflow for derivatizing 2-Bromo-5-methoxybenzene-1-sulfonamide,

highlighting the critical decision point regarding the ortho-sulfonamide interference.
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Issue Probable Cause Corrective Action

Low Yield in Suzuki

Catalyst poisoning by free

sulfonamide anion (

).[1]

Increase base to 3.0+ eq.

Switch to SPhos Pd G2 or

XPhos Pd G2.

No Reaction (SM Recovery)
Steric hindrance at C2

position.[1]

Increase temperature to 110°C

(use Toluene/Water).[1] Ensure

efficient degassing.

Precipitation in Assay
Compound hydrophobicity

(LogP).

Sonicate DMSO stock.[1] Use

a carrier protein (BSA) in the

buffer if permissible.[1]

Bis-alkylation Base too strong (e.g., NaH).[1]

Switch to milder base (

or

) and control stoichiometry

strictly (1.0 eq halide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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